Cas no 2229012-31-9 (2-(5-bromo-3-methylfuran-2-yl)acetaldehyde)

• Product Name: 2-(5-bromo-3-methylfuran-2-yl)acetaldehyde
• CAS No: 2229012-31-9
• MF: C₇H₇BrO₂
• MW: 203.033281564713
• CID: 5951985
• PubChem ID: 165645462
• Update Time: 2025-06-30

2-(5-bromo-3-methylfuran-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-methylfuran-2-yl)acetaldehyde
• 2229012-31-9
• EN300-1910401

• Inchi： 1S/C7H7BrO2/c1-5-4-7(8)10-6(5)2-3-9/h3-4H,2H2,1H3
• InChI Key： LBNYWIPTUFVBCK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(CC=O)O1

Computed Properties

• Exact Mass: 201.96294g/mol
• Monoisotopic Mass: 201.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-(5-bromo-3-methylfuran-2-yl)acetaldehyde

2-(5-Bromo-3-Methylfuran-2-yl)Acetaldehyde: A Comprehensive Overview

2-(5-Bromo-3-Methylfuran-2-yl)Acetaldehyde (CAS No. 2229012-31-9) is a fascinating organic compound with significant potential in various chemical and biochemical applications. This compound belongs to the class of aldehydes, characterized by the presence of a carbonyl group (-CHO) attached to a methyl group. The structure of this compound is further enriched by the presence of a substituted furan ring, which introduces unique electronic and steric properties. The furan ring is substituted at positions 5 and 3 with bromine and methyl groups, respectively, making it a derivative of furan with specific functional groups that influence its reactivity and applications.

The CAS No. 2229012-31-9 designation uniquely identifies this compound in chemical databases, ensuring its precise identification and reference in scientific literature. The compound's structure can be represented as CH₂=CH-C(O)-CH₂-C(=O)-CH₃, where the furan ring is attached to the acetaldehyde moiety through a methylene group. This structure not only highlights the compound's functional groups but also underscores its potential for participation in various chemical reactions, such as nucleophilic addition, oxidation, and condensation reactions.

Recent studies have explored the synthesis of 2-(5-Bromo-3-Methylfuran-2-yl)Acetaldehyde using advanced methodologies, including microwave-assisted synthesis and catalytic processes. These methods have significantly improved the yield and purity of the compound, making it more accessible for research and industrial applications. The synthesis typically involves the reaction of 5-bromo-3-methylfuranal with appropriate reagents under controlled conditions to form the acetaldehyde derivative.

The long-term stability of 2-(5-Bromo-3-Methylfuran-2-yl)Acetaldehyde has been a subject of interest due to its potential use in pharmaceuticals and agrochemicals. Research indicates that the compound exhibits moderate stability under ambient conditions but may undergo degradation upon prolonged exposure to light or heat. To mitigate this, storage in inert containers under refrigeration is recommended.

In terms of applications, 2-(5-Bromo-3-Methylfuran-2-yl)Acetaldehyde has shown promise in the field of medicinal chemistry. Its ability to act as a precursor for more complex molecules makes it valuable in drug discovery programs targeting various therapeutic areas, such as oncology and infectious diseases. Additionally, the compound has been utilized in the synthesis of bioactive compounds with potential anti-inflammatory and antioxidant properties.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of CAS No. 2229012-31-9 with high accuracy. These studies have revealed that the bromine substituent on the furan ring significantly influences the electron distribution within the molecule, enhancing its reactivity towards nucleophilic attack. This insight has been instrumental in designing efficient synthetic pathways for related compounds.

The environmental impact of CAS No. 2229012-31-9 has also been a topic of concern. Studies conducted on its biodegradation potential indicate that under aerobic conditions, the compound can be metabolized by microorganisms, albeit at a slower rate compared to simpler aldehydes. Efforts are ongoing to develop eco-friendly methods for its production and disposal to minimize environmental risks.

In conclusion, CAS No. 222901